Cas no 1501212-70-9 (1-(3-chlorothiophen-2-yl)methylpiperazine)

1-(3-chlorothiophen-2-yl)methylpiperazine structure
1501212-70-9 structure
Product Name:1-(3-chlorothiophen-2-yl)methylpiperazine
CAS No:1501212-70-9
MF:C9H13ClN2S
MW:216.730919599533
CID:6211787
PubChem ID:80644308
Update Time:2024-01-12

1-(3-chlorothiophen-2-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chlorothiophen-2-yl)methylpiperazine
    • 1501212-70-9
    • AKOS019210979
    • 1-[(3-chlorothiophen-2-yl)methyl]piperazine
    • EN300-1965527
    • Inchi: 1S/C9H13ClN2S/c10-8-1-6-13-9(8)7-12-4-2-11-3-5-12/h1,6,11H,2-5,7H2
    • InChI Key: CVIDYURCTCJAOG-UHFFFAOYSA-N
    • SMILES: ClC1C=CSC=1CN1CCNCC1

Computed Properties

  • Exact Mass: 216.0487973g/mol
  • Monoisotopic Mass: 216.0487973g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 43.5Ų

1-(3-chlorothiophen-2-yl)methylpiperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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